Cas no 57295-49-5 (1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(methylthio)-
• CAS No: 57295-49-5
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 345841
• PubChem ID: 449127
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(methylthio)-
• 5-(4-chlorophenyl)-3-methylsulfanyl-1H-1,2,4-triazole
• 3-(4-CHLOROPHENYL)-5-(METHYLTHIO)-4H-1,2,4-TRIAZOLE
• NS00071561
• HMS1444D16
• 57295-49-5
• AKOS017026157
• PD004824
• CCG-1594
• DTXSID20332299
• DB08062
• 3-(4-Chlorophenyl)-5-methylsulfanyl-1H-1,2,4-triazole
• IDI1_016045
• CHEMBL225664
• L7GWP3G5UB
• 3-(4-chlorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole
• HMS3604E06
• 1wbg
• EN300-37158617
• SCHEMBL8158453
• 3-(4-CHLOROPHENYL)-5-(METHYLSULFANYL)-1H-1,2,4-TRIAZOLE
• L03
• Z25220620
• Q27097294
• 3-(4-chlorophenyl)-5-(methylthio)-1H-1,2,4-triazole
• Maybridge3_004658
• SCHEMBL23752482

• Inchi： 1S/C9H8ClN3S/c1-14-9-11-8(12-13-9)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,11,12,13)
• InChI Key： YXVAYMRODBYXIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=NN1)SC

Computed Properties

• Exact Mass: 225.01294
• Monoisotopic Mass: 225.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.57